Cas no 81410-45-9 (Dehydroxycubebin)

Dehydroxycubebin structure
Dehydroxycubebin structure
Product Name:Dehydroxycubebin
CAS No:81410-45-9
MF:C20H20O5
MW:340.369806289673
CID:1803712
Update Time:2025-04-21

Dehydroxycubebin Chemical and Physical Properties

Names and Identifiers

    • Dehydroxycubebin
    • (-)-Dehydroxycubebin
    • Inchi: 1S/C20H20O5/c1-3-17-19(24-11-22-17)7-13(1)5-15-9-21-10-16(15)6-14-2-4-18-20(8-14)25-12-23-18/h1-4,7-8,15-16H,5-6,9-12H2/t15-,16-/m0/s1
    • InChI Key: VJRFPARLIPMNRA-HOTGVXAUSA-N
    • SMILES: [C@@H]1(COC[C@@H]1CC1C=CC2OCOC=2C=1)CC1C=C2OCOC2=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • XLogP3: 2.054
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